![molecular formula C24H24N6O B5530368 4-(4,5-dimethyl-1H-imidazol-1-yl)-6-[4-(1-naphthoyl)-1-piperazinyl]pyrimidine](/img/structure/B5530368.png)
4-(4,5-dimethyl-1H-imidazol-1-yl)-6-[4-(1-naphthoyl)-1-piperazinyl]pyrimidine
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Description
Synthesis Analysis
The synthesis of complex molecules involving pyrimidine derivatives often involves multi-step reactions that allow for the introduction of various functional groups. A study by Nagarajaiah and Begum (2015) illustrates the synthesis of related compounds through base-catalyzed cyclocondensation, highlighting the importance of precise reaction conditions and catalyst selection in achieving desired structural features (Nagarajaiah & Begum, 2015).
Molecular Structure Analysis
The molecular structure of compounds within this chemical family is often elucidated using techniques such as X-ray crystallography, which provides detailed insights into the arrangement of atoms and the spatial orientation of various substituents. Karczmarzyk and Malinka (2004) discuss the crystal and molecular structures of a similar compound, underscoring the utility of structural analysis in understanding compound behavior (Karczmarzyk & Malinka, 2004).
Chemical Reactions and Properties
The chemical reactivity of such compounds is influenced by their functional groups, which can participate in various reactions. The presence of imidazole, naphthoyl, piperazine, and pyrimidine units suggests a potential for engaging in nucleophilic substitution reactions, cycloadditions, and other transformations that can be leveraged to synthesize derivatives with targeted properties.
Physical Properties Analysis
Physical properties, including solubility, melting point, and crystallinity, are crucial for understanding the compound's behavior in different environments and for its potential applications. The work of Zong et al. (2016) on multicomponent crystals involving N-heterocycles provides insights into how hydrogen bonding and weak intermolecular interactions influence the physical properties of such compounds (Zong et al., 2016).
Future Directions
properties
IUPAC Name |
[4-[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]-naphthalen-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N6O/c1-17-18(2)30(16-27-17)23-14-22(25-15-26-23)28-10-12-29(13-11-28)24(31)21-9-5-7-19-6-3-4-8-20(19)21/h3-9,14-16H,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGZAVNRILCOIJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(C=N1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=CC=CC5=CC=CC=C54)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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